Diarylethers
Diarylethers are a class of organic compounds characterized by the presence of two aromatic rings, typically phenyl rings, connected through an oxygen atom. These molecules exhibit diverse chemical properties and functional characteristics due to their structural rigidity and conjugated systems, which can enhance electronic delocalization and stability.
In industrial applications, diarylethers find use in a variety of sectors including pharmaceuticals, agrochemicals, dyes, and materials science. For example, they are utilized as intermediates for synthesizing active pharmaceutical ingredients (APIs) due to their versatile reactivity. Additionally, certain diarylether derivatives serve as effective herbicides by interfering with plant growth processes.
The unique structural features of diarylethers also make them attractive candidates in the development of new materials such as polymers and composites, where improved thermal stability and chemical resistance are desired. Furthermore, their use in dye chemistry allows for the creation of brightly colored compounds with good lightfastness properties.
Overall, diarylethers represent a significant area of interest within organic chemistry, offering researchers and practitioners multiple opportunities for innovation across different industries.

Structure | Chemical Name | CAS | MF |
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Alectoronic acid; 3-Me ether | 54226-88-9 | C29H34O9 |
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4-(Pyridin-3-yloxy)benzene-1-sulfonylchloridehydrochloride | 694471-97-1 | C11H9Cl2NO3S |
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Tolimidone | 41964-07-2 | C11H10N2O2 |
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Cycleanine; O7-De-Me | 478-63-7 | C37H40N2O6 |
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4-(2-Naphthalenyloxy)benzenamine | 71311-83-6 | C16H13NO |
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Benzothiazole,4-chloro-2-(3,4-dichlorophenoxy)- | 85391-67-9 | C13H6Cl3NOS |
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Benzoic acid, 4-[(2-amino-1-methyl-1H-benzimidazol-4-yl)oxy]-3,5-dimethyl- | 866082-39-5 | C17H17N3O3 |
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Benzenamine, 4-[[6-chloro-4-(trifluoromethyl)-2-pyridinyl]oxy]- | 86575-23-7 | C12H8ClF3N2O |
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6-(4-methylphenoxy)pyridin-3-amine | 752969-65-6 | C12H12N2O |
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AF-353 | 865305-30-2 | C14H17IN4O2 |
Related Literature
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